Cas no 2056111-45-4 (2056111-45-4 (Free base))

• Product Name: 2056111-45-4 (Free base)
• CAS No: 2056111-45-4
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 4767060
• Update Time: 2025-07-15

2056111-45-4 (Free base) Chemical and Physical Properties

Names and Identifiers

• 4-[2-Amino-5-(4-cyano-phenyl)-pyridin-3-yl]-N-isopropyl-benzamide
• 2056111-45-4 (Free base)

• Inchi： 1S/C22H20N4O/c1-14(2)26-22(27)18-9-7-17(8-10-18)20-11-19(13-25-21(20)24)16-5-3-15(12-23)4-6-16/h3-11,13-14H,1-2H3,(H2,24,25)(H,26,27)
• InChI Key： MZPZXXQVQMSLIP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C(N)=NC=C(C2C=CC(C#N)=CC=2)C=1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 538
• XLogP3: 3.6
• Topological Polar Surface Area: 91.8

Additional information on 2056111-45-4 (Free base)

Introduction to Compound CAS No. 2056111-45-4 (Free Base)

CAS No. 2056111-45-4 (Free Base) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, has been the subject of numerous studies due to its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research developments surrounding CAS No. 2056111-45-4 (Free Base).

The chemical structure of CAS No. 2056111-45-4 (Free Base) is characterized by a complex arrangement of functional groups that contribute to its distinct properties. The compound features a central core with multiple substituents, including aromatic rings and heterocyclic moieties. These structural elements are crucial for its interactions with biological targets and its pharmacological effects.

Recent advancements in synthetic chemistry have enabled the efficient production of CAS No. 2056111-45-4 (Free Base). Researchers have developed novel synthetic routes that enhance the yield and purity of the compound, making it more accessible for both laboratory studies and potential clinical applications. These methods often involve multi-step reactions, including coupling reactions, cyclizations, and functional group transformations.

In terms of biological activity, CAS No. 2056111-45-4 (Free Base) has shown promising results in various preclinical studies. It has been found to exhibit potent activity against specific enzymes and receptors, making it a potential candidate for the treatment of several diseases. For instance, studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression.

One of the notable areas of research involving CAS No. 2056111-45-4 (Free Base) is its potential as an anti-inflammatory agent. In vitro experiments have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of new therapies for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, CAS No. 2056111-45-4 (Free Base) has been investigated for its anticancer properties. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index. The mechanism of action appears to involve the disruption of cell cycle progression and the induction of DNA damage response pathways.

The pharmacokinetic profile of CAS No. 2056111-45-4 (Free Base) is another critical aspect that has been extensively studied. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Initial findings suggest that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life.

To further understand the safety profile of CAS No. 2056111-45-4 (Free Base), toxicology studies have been conducted in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed at clinically relevant concentrations.

The future prospects for CAS No. 2056111-45-4 (Free Base) are promising, with ongoing clinical trials aimed at evaluating its efficacy and safety in human subjects. Phase I trials are currently underway to determine the optimal dosing regimens and to assess any potential side effects.

In conclusion, CAS No. 2056111-45-4 (Free Base) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it a promising candidate for the development of new therapeutic agents. As research continues to evolve, it is anticipated that this compound will play a crucial role in addressing unmet medical needs in various disease areas.